Cas no 76985-09-6 (H-D-2-Nal-OH)

• Product Name: H-D-2-Nal-OH
• CAS No: 76985-09-6
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• MDL: MFCD00038546
• CID: 59850
• PubChem ID: 87573977
• Update Time: 2025-07-15

H-D-2-Nal-OH Chemical and Physical Properties

Names and Identifiers

• 3-(2-Naphthyl)-D-alanine.HCl
• 3-(2-naphthyl)-d-alanine
• (s)-2-amino-3-naphthalen-2-yl-propionic acid
• RARECHEM BK PT 0100
• (R)-ALPHA-AMINO-2-NAPHTHALENEPROPIONIC ACID
• (R)-2-AMINO-3-(NAPHTHALEN-2-YL)PROPANOIC ACID HYDROCHLORIDE
• (R)-2-AMINO-3-NAPHTHALEN-2-YL-PROPIONIC ACID
• H-D-NAL(2)-OH
• H-D-2-NAL-OH
• H-D-ALA(2-NAPHTHYL)-OH
• H-D-ALA(2-NAPH)-OH
• (R)-2-Amino-3-(naphthalen-2-yl)propanoic acid
• 2-D-Naphthylalanine
• 3-(2-Naphthyl)-D-Alanine Hydrochloride
• D-2-Naphthylalanine
• D-3-(2-Naphthyl)-alanine
• H-2-D-Nal-OH.HCl
• H-D-2Nal-OH
• H-D-2-Nal-OH.HCl
• (S)-2-amino-3-(2-naphthyl)-propanoic acid
• (S)-3-(2-Naphthyl)alanine
• (S)-3-(2-naphthyl)-L-alanine
• 3-(2-naphthyl)-D,L-alanine
• 3-(2-Naphthyl)-D-alanine·HCl
• D-2-Nal-OH
• D-2-Napthyl alanine
• H-D-2-Nal-OHHCl
• L-3-(2-naphthyl)-alanine
• (R)-α-Amino-2-naphthalenepropionic Acid
• AC-7945
• d-3-(2-naphthyl)alanine
• (2R)-2-Amino-3-(2-naphthyl)propionic acid
• JPZXHKDZASGCLU-GFCCVEGCSA-N
• N0665
• HY-W008269
• DS-7835
• D-3-(2-Naphthyl )-alanine
• M03141
• 2-NAPHTHALENEPROPANOIC ACID, .ALPHA.-AMINO-, (R)-
• (2R)-2-amino-3-(naphthalen-2-yl)propanoic acid
• .BETA.-NAPHTHYL-D-ALA
• 3-(2-Naphthyl)-D-alanine (H-D-2Nal-OH)
• CHEBI:183401
• D-2-Nal
• F16403
• 571V312YMY
• beta-Naphthyl-D-ala
• .BETA.-2-NAPHTHYL-D-ALANINE
• (2R)-2-azaniumyl-3-naphthalen-2-ylpropanoate
• AMY22802
• (R)-2-Amino-3-Naphthalene-2-yl-Propionic Acid
• EN300-199905
• UNII-571V312YMY
• beta-2-Naphthyl-D-alanine
• AKOS010400402
• D-2Nal
• SCHEMBL210104
• Q27261451
• CS-W008269
• A838926
• (2R)-2-amino-3-naphthalen-2-ylpropanoic acid
• MFCD00038546
• (R)-3-(2-naphthyl)alanine
• 76985-09-6
• DTXSID601313769
• (2R)-2-amino-3-(naphthalen-2-yl)propanoic acid (non-preferred name)
• H-D-2-Nal-OH

• MDL： MFCD00038546
• Inchi： 1S/C13H13NO2/c14-12(13(15)16)8-9-5-6-10-3-1-2-4-11(10)7-9/h1-7,12H,8,14H2,(H,15,16)/t12-/m1/s1
• InChI Key： JPZXHKDZASGCLU-GFCCVEGCSA-N
• SMILES： OC([C@@H](CC1C=CC2C=CC=CC=2C=1)N)=O

Computed Properties

• Exact Mass: 215.09469
• Monoisotopic Mass: 215.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 67.8

Experimental Properties

• Color/Form: White powder
• Density: 1.1242 (rough estimate)
• Melting Point: No data available
• Boiling Point: 412.3℃ at 760 mmHg
• Flash Point: 203.2±25.4 °C
• Refractive Index: 13 ° (C=1, 1mol/L HCl)
• PSA: 63.32
• LogP: 2.49450
• Solubility: Not determined

H-D-2-Nal-OH Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• Storage Condition：2-8 ° C storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on H-D-2-Nal-OH

Comprehensive Overview of H-D-2-Nal-OH (CAS No. 76985-09-6): Properties, Applications, and Research Insights

H-D-2-Nal-OH (CAS No. 76985-09-6) is a specialized chiral amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound, also known as 3-(2-Naphthyl)-D-alanine, features a naphthyl group attached to the alanine backbone, making it a valuable building block for designing bioactive peptides. Its unique structure enhances binding affinity to specific receptors, particularly in G-protein-coupled receptor (GPCR) targeting, a hot topic in drug discovery.

Recent trends in peptide-based therapeutics have surged, with researchers focusing on H-D-2-Nal-OH due to its role in modulating peptide stability and bioactivity. Searches for "D-2-Nal applications in peptides" or "CAS 76985-09-6 solubility" reflect growing interest in its physicochemical properties. The compound’s high enantiomeric purity (>98%) ensures reproducibility in experiments, addressing a common concern in chiral synthesis workflows.

From a synthetic perspective, H-D-2-Nal-OH is often incorporated into peptide hormones and neuropeptides, where its hydrophobic side chain improves membrane permeability—a critical factor in oral peptide drug development. Discussions on platforms like ResearchGate highlight queries such as "How to optimize H-D-2-Nal-OH coupling efficiency?" or "76985-09-6 storage conditions," emphasizing practical challenges in handling this reagent.

In computational chemistry, H-D-2-Nal-OH serves as a model for studying π-π stacking interactions in protein-ligand docking simulations. Its naphthyl group’s electron-rich nature makes it a subject of interest in structure-activity relationship (SAR) studies, particularly for oncology and CNS drug candidates. The compound’s fluorescence properties also enable its use in proteomics imaging techniques.

Quality control of CAS 76985-09-6 involves rigorous HPLC and mass spectrometry analysis to ensure compliance with ICH guidelines. Suppliers often provide detailed COA (Certificate of Analysis) documents, addressing FAQs like "Is H-D-2-Nal-OH compatible with Fmoc chemistry?" (Answer: Yes, with standard deprotection protocols).

Environmental and regulatory aspects of H-D-2-Nal-OH are frequently debated. While not classified as hazardous, proper waste disposal protocols for organic solvents used in its synthesis align with green chemistry principles. The compound’s biodegradability profile remains under investigation, reflecting broader industry shifts toward sustainable peptide production.

Future research directions may explore H-D-2-Nal-OH derivatives for targeted drug delivery, leveraging its structural versatility. With the rise of AI-assisted peptide design, computational predictions of 76985-09-6 analogs could accelerate discovery pipelines—an intersection of traditional chemistry and machine learning that dominates current literature.